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Compound of Interest

Compound Name: 4-n-Butylbenzophenone

CAS No.: 55363-57-0

Cat. No.: B1355460

Get Quote

Executive Summary & Chemical Profile
4-n-Butylbenzophenone is a lipophilic benzophenone derivative commonly used as a

photoinitiator or intermediate in organic synthesis. Unlike simple solvents, its disposal requires

strict adherence to Zero-Discharge protocols due to its high aquatic toxicity and potential for

bioaccumulation.

Operational Directive: This substance must never enter municipal water systems. All waste

streams must be captured, segregated as Non-Halogenated Organic Waste, and routed for

high-temperature incineration.
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Property Specification Operational Implication

CAS Number 498-15-7
Unique identifier for waste

labeling.

Formula

ngcontent-ng-c2307461527=""

_nghost-ng-c2764567632=""

class="inline ng-star-inserted">

Non-Halogenated. Contains no

Cl, Br, F.

Physical State
Viscous Liquid / Low-Melting

Solid

May require gentle heating or

solvent rinsing to fully clear

vessels.

GHS Classification
Aquatic Acute 1 (H400)Aquatic

Chronic 1 (H410)

CRITICAL: High toxicity to

aquatic life.[1] Spill

containment is priority #1.

Flash Point >110°C (Estimated)

Combustible (Class IIIB). Keep

away from open

flames/oxidizers.[2]

Waste Segregation Strategy
Effective disposal begins at the bench. You must segregate 4-n-Butylbenzophenone based

on its matrix (pure vs. solution) to prevent cross-contamination of expensive halogenated waste

streams.

Mechanistic Insight: Why Segregate?
Incineration facilities charge significantly more for halogenated waste (containing

Chlorine/Bromine) because they must scrub acidic gases (HCl/HBr) from the exhaust. Since 4-
n-Butylbenzophenone contains only Carbon, Hydrogen, and Oxygen, it burns clean. Mixing it

with chloroform or DCM unnecessarily escalates disposal costs.

Figure 1: Waste Stream Decision Logic
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Caption: Decision tree for assigning 4-n-Butylbenzophenone to the correct waste stream to

optimize cost and safety.
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Detailed Disposal Protocols
Protocol A: Liquid Waste (Solutions & Bulk)
Applicability: Reaction mixtures, mother liquors, or expired pure stock.

Container Selection: Use High-Density Polyethylene (HDPE) or Steel drums. Avoid low-

grade plastics that may swell upon long-term exposure to aromatic ketones.

Headspace Management: Fill containers only to 90% capacity. Leave 10% headspace for

thermal expansion, especially if the waste will be stored in non-climate-controlled

accumulation areas.

Labeling:

Primary Tag: "Hazardous Waste - Organic."

Constituents: Explicitly list "4-n-Butylbenzophenone" and the carrier solvent (e.g.,

"Acetone").

Hazard Checkbox: Check "Toxic" (due to aquatic toxicity) and "Ignitable" (if solvent is

flammable).

Photo-Protection: As a benzophenone derivative, the molecule absorbs UV light. While

stable, it is best practice to use opaque or amber containers to prevent any photo-initiated

polymerization or degradation within the waste drum.

Protocol B: Solid Waste & Contaminated Debris
Applicability: Silica gel from columns, contaminated gloves, paper towels, and filter cakes.

Double Bagging: Place solid waste in a heavy-duty (minimum 2 mil) polyethylene bag.

Secondary Containment: Seal the bag and place it inside a rigid waste drum or pail labeled

"Solid Hazardous Waste (Debris)."

Silica Gel Handling: If the compound was purified via chromatography, the silica gel retains

the toxicant. Do not dry the silica in a fume hood to evaporate solvent and then trash it. The

silica must be treated as solid chemical waste.
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Spill Management & Emergency Response
Due to its viscosity and lipophilicity, 4-n-Butylbenzophenone adheres strongly to surfaces and

is difficult to remove with water alone.

Figure 2: Spill Response Workflow
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Caption: Step-by-step workflow for managing accidental releases in the laboratory.

Decontamination Step: After absorbing the bulk liquid, the surface will remain greasy.

Apply a non-polar solvent (Acetone or Ethanol) to a paper towel.

Wipe the area inwards from the spill edge to the center.

Wash the area a final time with soapy water to emulsify any remaining residue.

Regulatory Compliance & Final Disposition
US EPA (RCRA): While not explicitly listed as a P- or U-listed waste, it is regulated by

characteristic. If dissolved in a flammable solvent (Flash point <60°C), it is D001 (Ignitable).

Even if pure, the "Toxic to Aquatic Life" designation mandates incineration.

EU REACH: Classified as Aquatic Acute 1 / Chronic 1. Release to the environment is a

violation of environmental directives.

Final Fate: The only acceptable final disposition is High-Temperature Incineration at a

licensed facility. This ensures the complete destruction of the aromatic rings, converting the

compound into

and

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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